2-(5'-Chloro-2'-phosphoryloxyphenyl)-6-chloro-4-(3H)-quinazolinone
2-(5'-Chloro-2'-phosphoryloxyphenyl)-6-chloro-4-(3H)-quinazolinone
2-(5'-chloro-2'-phosphoryloxyphenyl)-6-chloro-4-(3H)-quinazolinone is an aryl phosphate, a member of quinazolines and a member of monochlorobenzenes. It has a role as a fluorochrome.
Brand Name:
Vulcanchem
CAS No.:
147394-94-3
VCID:
VC21158061
InChI:
InChI=1S/C14H9Cl2N2O5P/c15-7-1-3-11-9(5-7)14(19)18-13(17-11)10-6-8(16)2-4-12(10)23-24(20,21)22/h1-6H,(H,17,18,19)(H2,20,21,22)
SMILES:
C1=CC2=C(C=C1Cl)C(=O)NC(=N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O
Molecular Formula:
C14H9Cl2N2O5P
Molecular Weight:
387.1 g/mol
2-(5'-Chloro-2'-phosphoryloxyphenyl)-6-chloro-4-(3H)-quinazolinone
CAS No.: 147394-94-3
Cat. No.: VC21158061
Molecular Formula: C14H9Cl2N2O5P
Molecular Weight: 387.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-(5'-chloro-2'-phosphoryloxyphenyl)-6-chloro-4-(3H)-quinazolinone is an aryl phosphate, a member of quinazolines and a member of monochlorobenzenes. It has a role as a fluorochrome. |
|---|---|
| CAS No. | 147394-94-3 |
| Molecular Formula | C14H9Cl2N2O5P |
| Molecular Weight | 387.1 g/mol |
| IUPAC Name | [4-chloro-2-(6-chloro-4-oxo-3H-quinazolin-2-yl)phenyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C14H9Cl2N2O5P/c15-7-1-3-11-9(5-7)14(19)18-13(17-11)10-6-8(16)2-4-12(10)23-24(20,21)22/h1-6H,(H,17,18,19)(H2,20,21,22) |
| Standard InChI Key | IXZONVAEGFOVSF-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC2=C(C=C1Cl)C(=O)N=C(N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O |
| SMILES | C1=CC2=C(C=C1Cl)C(=O)NC(=N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O |
| Canonical SMILES | C1=CC2=C(C=C1Cl)C(=O)N=C(N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O |
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